Cas no 1197956-64-1 (2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine)

2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine structure
1197956-64-1 structure
Product Name:2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine
CAS No:1197956-64-1
MF:C9H12Cl2N4
MW:247.12437915802
CID:1101441
PubChem ID:79633391
Update Time:2025-04-20

2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,5-dichloro-4-(4-methyl-1-piperazinyl)-Pyrimidine
    • 2,5-dichloro-4-(4-methyl-1-piperazinyl)Pyrimidine
    • SCHEMBL1491746
    • DA-27234
    • 2,5-dichloro-4-(4-methylpiperazin-1-yl)pyrimidine
    • QCBJEOXQJNDYDU-UHFFFAOYSA-N
    • AKOS018190055
    • 1197956-64-1
    • Inchi: 1S/C9H12Cl2N4/c1-14-2-4-15(5-3-14)8-7(10)6-12-9(11)13-8/h6H,2-5H2,1H3
    • InChI Key: QCBJEOXQJNDYDU-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(N=C1N1CCN(C)CC1)Cl

Computed Properties

  • Exact Mass: 246.0439018g/mol
  • Monoisotopic Mass: 246.0439018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.3Ų
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